Cas no 1177327-57-9 (2-phenyl-1-(3-piperidinyl)ethanone)

• Product Name: 2-phenyl-1-(3-piperidinyl)ethanone
• CAS No: 1177327-57-9
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• MDL: MFCD09864251
• CID: 4575244
• Update Time: 2025-10-05

2-phenyl-1-(3-piperidinyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-phenyl-1-(3-piperidinyl)ethanone
• 2-Phenyl-1-(piperidin-3-yl)ethan-1-one

• MDL： MFCD09864251
• Inchi： 1S/C13H17NO/c15-13(12-7-4-8-14-10-12)9-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2
• InChI Key： GVMHERHUVPIZHD-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCCNC1)CC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-phenyl-1-(3-piperidinyl)ethanone

Comprehensive Analysis of 2-Phenyl-1-(3-piperidinyl)ethanone (CAS No. 1177327-57-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, 2-phenyl-1-(3-piperidinyl)ethanone (CAS No. 1177327-57-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by a phenyl group attached to a piperidine ring via an ethanone bridge, serves as a versatile intermediate in pharmaceutical and material science research. Its molecular formula, C13H17NO, and precise structural configuration make it a subject of interest for researchers exploring heterocyclic compounds and ketone derivatives.

The synthesis of 2-phenyl-1-(3-piperidinyl)ethanone typically involves multi-step organic reactions, including Friedel-Crafts acylation or reductive amination protocols. Recent studies highlight its role as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. With the growing demand for neuropharmacological compounds, this ketone derivative has become a focal point in drug discovery pipelines.

From a physicochemical perspective, CAS 1177327-57-9 exhibits properties typical of aromatic ketones: moderate polarity with limited water solubility but excellent solubility in organic solvents like dichloromethane or dimethyl sulfoxide (DMSO). These characteristics make it particularly suitable for medicinal chemistry optimization processes. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed for purity assessment and structural confirmation.

The pharmaceutical industry has shown increasing interest in piperidine-containing compounds like 2-phenyl-1-(3-piperidinyl)ethanone, especially with the rise of GPCR-targeted therapies and enzyme inhibitors. Computational chemistry studies suggest potential interactions with dopamine receptors and serotonin transporters, aligning with current research trends in neurological disorders treatment. However, comprehensive in vitro and in vivo studies are still needed to fully elucidate its pharmacological profile.

In material science applications, this compound's rigid aromatic system combined with the piperidine nitrogen offers opportunities for developing advanced polymers and coordination complexes. Researchers are investigating its potential as a building block for photoactive materials and molecular sensors, particularly in optoelectronic devices. The compound's ability to form stable metal-organic frameworks (MOFs) is another area of active exploration.

Quality control standards for 1177327-57-9 typically require ≥95% purity as determined by chromatographic methods. Storage recommendations include protection from light and moisture at controlled room temperature. While not classified as hazardous under standard handling conditions, proper laboratory safety protocols should always be followed when working with this chemical substance.

The global market for specialty ketones like 2-phenyl-1-(3-piperidinyl)ethanone continues to expand, driven by pharmaceutical R&D investments and the search for novel chemical entities. Patent literature reveals growing intellectual property activity surrounding derivatives of this compound, particularly in areas of cognitive enhancement and neuroprotection. As synthetic methodologies advance, more efficient routes to this scaffold are being developed, including flow chemistry approaches and catalytic asymmetric synthesis.

Environmental and regulatory aspects of CAS 1177327-57-9 remain important considerations. While current data suggests low ecotoxicity, proper waste disposal procedures should be implemented according to local regulations. The compound's biodegradability and environmental fate are subjects of ongoing investigation as part of broader green chemistry initiatives in the chemical industry.

Future research directions for 2-phenyl-1-(3-piperidinyl)ethanone may explore its potential in bioconjugation chemistry, prodrug design, and as a scaffold for multifunctional materials. With increasing interest in structure-activity relationships of nitrogen-containing aromatics, this compound represents an important case study in molecular design principles. Collaborative efforts between academia and industry continue to uncover new applications for this versatile chemical building block.